3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide

• IUPAC Name: (E)-N-benzhydryl-3-(3,4-dichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C22H17Cl2NO/c23-19-13-11-16(15-20(19)24)12-14-21(26)25-22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15,22H,(H,25,26)/b14-12+
• InChI Key: GTMMJMLFXFHASN-WYMLVPIESA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C=CC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)/C=C/C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C22H17Cl2NO
• Molecular Weight: 382.3 g/mol

Description

3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide, also known as DPA, is a synthetic compound that has been widely used in scientific research due to its unique properties. DPA belongs to the class of acrylamide derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide is not fully understood. However, it is believed to act as an inhibitor of enzymes by binding to their active sites. 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has also been found to bind to proteins and alter their conformation, which may affect their function.
Biochemical and Physiological Effects:
3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. This may lead to an increase in the levels of neurotransmitters, such as acetylcholine, which can affect cognitive function. 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has also been found to inhibit the activity of ATP-binding cassette transporters, which are involved in the transport of various substrates across cell membranes.

Advantages and Limitations for Lab Experiments

3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have a high affinity for enzymes and proteins, making it an effective tool for studying their structure and function. However, 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has some limitations. It has been found to be toxic to cells at high concentrations, which may limit its use in certain experiments. It also has a relatively short half-life, which may limit its effectiveness in certain assays.

Future Directions

There are several future directions for the use of 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide in scientific research. One area of interest is the use of 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide as a tool for studying the role of enzymes and proteins in disease states. For example, 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has been found to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in Alzheimer's disease. Another area of interest is the development of new derivatives of 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide with improved properties, such as increased stability or selectivity for specific enzymes or proteins. Overall, the unique properties of 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide make it a valuable tool for studying various biological processes, and further research is needed to fully understand its potential applications.

Scientific Research Applications

3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has been widely used in scientific research as a tool for studying various biological processes. It has been found to inhibit the activity of various enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. 3-(3,4-dichlorophenyl)-N-(diphenylmethyl)acrylamide has also been used as a probe for studying the structure and function of proteins, such as the ATP-binding cassette transporter.